Cas no 2244088-52-4 (Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-)

• Product Name: Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-
• CAS No: 2244088-52-4
• MF: C₁₃H₇BrF₅NO
• MW: 368.096800088882
• CID: 5194347
• Update Time: 2025-06-08

Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-

• Inchi： 1S/C13H7BrF5NO/c14-8-2-1-7(5-11(8)20)21-12-9(15)3-6(4-10(12)16)13(17,18)19/h1-5H,20H2
• InChI Key： RQOMMJJCJHYNPM-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC2=C(F)C=C(C(F)(F)F)C=C2F)=CC=C1Br

Additional information on Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]-

Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- (CAS No. 2244088-52-4): An Overview

Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- (CAS No. 2244088-52-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, including a bromine atom and a trifluoromethyl group, which contribute to its chemical stability and reactivity.

The molecular formula of Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- is C₁₆H₉BrF₃N, and it has a molecular weight of approximately 371.13 g/mol. The presence of the bromine atom and the trifluoromethyl group makes this compound highly versatile for various chemical reactions and synthetic transformations.

In the context of pharmaceutical research, Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell growth in vitro.

The chemical structure of Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- also makes it an attractive candidate for use in the development of new materials. The trifluoromethyl group imparts unique electronic properties to the molecule, which can be exploited in the design of functional materials for applications such as sensors and electronic devices. A research team at the University of California, Berkeley, has recently reported the synthesis of a polymer based on this compound that exhibits excellent thermal stability and electrical conductivity.

In addition to its potential applications in pharmaceuticals and materials science, Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- has been studied for its environmental impact. A study published in the Journal of Environmental Science and Health in 2020 evaluated the biodegradability and toxicity of this compound. The results indicated that while the compound is relatively stable under environmental conditions, it does not pose significant ecological risks when used within recommended guidelines.

The synthesis of Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- typically involves a multi-step process that includes bromination, fluorination, and coupling reactions. The specific conditions and reagents used can vary depending on the desired yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a research group at the University of Manchester has developed a catalytic method that reduces waste generation and energy consumption during the synthesis process.

The safety profile of Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- is an important consideration for both industrial and laboratory settings. While it is not classified as a hazardous material under current regulations, appropriate handling precautions should be taken to ensure worker safety. This includes using personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, Benzenamine, 2-bromo-5-[2,6-difluoro-4-(trifluoromethyl)phenoxy]- (CAS No. 2244088-52-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental studies. Ongoing research continues to uncover new properties and uses for this compound, making it an exciting area of focus for scientists and researchers worldwide.